Methyl 2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)benzoate

• IUPAC Name: methyl 2-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl]benzoate
• InChI: InChI=1S/C22H20FN3O3S/c1-29-22(28)16-9-3-2-8-15(16)21(27)26-12-6-7-14(13-26)19-24-25-20(30-19)17-10-4-5-11-18(17)23/h2-5,8-11,14H,6-7,12-13H2,1H3
• InChI Key: DFLAFRITQOBEFB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)N2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F
• Molecular Formula: C22H20FN3O3S
• Molecular Weight: 425.5 g/mol

Description

Methyl 2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)benzoate is a useful research compound. Its molecular formula is C22H20FN3O3S and its molecular weight is 425.48. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism and Pharmacokinetics

The study of drug metabolism and pharmacokinetics is crucial for understanding the disposition of drugs within the human body. One relevant research focused on the metabolism of a compound structurally related to "Methyl 2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)benzoate," highlighting its extensive metabolism and the significance of fecal excretion in eliminating drug-related materials. This study emphasizes the importance of metabolic pathways in drug clearance, providing insights into the development of pharmacologically active compounds with optimized pharmacokinetic profiles (Renzulli et al., 2011).

Structural Chemistry and Molecular Design

In structural chemistry, the design and synthesis of molecules with potential biological activities are fundamental. Research on trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors provides a foundation for understanding the structural characteristics essential for biological activity. The study demonstrates the synthesis and crystal structure analysis of compounds, including those with fluorophenyl groups, thereby contributing to the design of novel molecules with enhanced biological functions (Li et al., 2005).

Pharmacological Studies

Pharmacological research aims to discover and characterize the therapeutic potential of new compounds. Studies on the role of orexin-1 receptor mechanisms in compulsive food consumption and the synthesis of new thiazolo[3, 2]pyridines with antimicrobial activity illustrate the diverse pharmacological applications of molecules related to "Methyl 2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)benzoate." These investigations shed light on the molecular mechanisms underlying specific biological effects and the potential therapeutic applications of these compounds (Piccoli et al., 2012); (El‐Emary et al., 2005).